N-[(2-methoxyanilino)-oxomethyl]benzamide

• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol
• IUPAC Name: N-[(2-methoxyphenyl)carbamoyl]benzamide
• InChI: InChI=1S/C15H14N2O3/c1-20-13-10-6-5-9-12(13)16-15(19)17-14(18)11-7-3-2-4-8-11/h2-10H,1H3,(H2,16,17,18,19)
• InChI Key: LBONNRVEROSTMN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)NC(=O)C2=CC=CC=C2
• solubility: 0.4 [ug/mL]

Description

N-[(2-methoxyanilino)-oxomethyl]benzamide is a N-acylurea.

Scientific Research Applications

Anticancer Evaluation

A study by Mohan, G. et al. (2021) synthesized a series of N-[2-(4-methoxyanilino)-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl]benzamides, including compounds similar to N-[(2-methoxyanilino)-oxomethyl]benzamide, and evaluated their anticancer activity. The study found moderate to good activity against various human cancer cell lines.

Gastrointestinal Prokinetic Activity

Sakaguchi, J. et al. (1992) studied N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives, derived from the structural modification of metoclopramide, for their gastrointestinal prokinetic and antiemetic activities. They found that certain derivatives exhibited well-balanced gastrointestinal prokinetic activities.

Neuroleptic Activity

A study by Iwanami, S. et al. (1981) on benzamides of N,N-disubstituted ethylenediamines, including compounds structurally related to N-[(2-methoxyanilino)-oxomethyl]benzamide, found a good correlation between structure and activity for potential neuroleptics.

Biological Activity in Antimicrobial and Antifungal Applications

Imramovský, A. et al. (2011) conducted a study on 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides, closely related to N-[(2-methoxyanilino)-oxomethyl]benzamide, and found that these compounds showed comparable or higher biological activity than standards like isoniazid and fluconazole against various strains.

Solid-Phase Synthesis of Oligo(p-benzamide) Foldamers

König, H. M. et al. (2006) researched the solid-phase synthesis of oligo(p-benzamide) foldamers, highlighting the significance of such compounds, including those similar to N-[(2-methoxyanilino)-oxomethyl]benzamide, as building blocks in supramolecular chemistry.

Radiotherapy of Metastatic Melanoma

A study by Joyal, J. et al. (2010) evaluated an I-labeled benzamide for targeted radiotherapy of metastatic melanoma, demonstrating the potential of benzamide derivatives in targeted cancer treatment.